Cancer/testis antigen 2 (108-120)
Description
Cancer/testis antigen 2
Scientific Research Applications
Immunotherapeutic Potential
- Cancer/testis (CT) antigens, including Cancer/testis antigen 2, are tumor-associated antigens with restricted expression to male germ cells in the testis, not present in adult somatic tissues. This unique expression profile makes them ideal targets for cancer immunotherapy. Clinical trials using antigens like MAGE-A and NY-ESO-1 are underway, highlighting the potential of CT antigens in developing antigen-specific cancer vaccines (Scanlan et al., 2002).
Role in Oncogenesis
- More than 40 CT antigens, including Cancer/testis antigen 2, are implicated in various tumor types, including melanoma, and carcinomas of the bladder, lung, and liver. Their role in oncogenesis is being evaluated, with suggestions that the expression of CT antigens may contribute to neoplastic phenotype features, such as immortality, invasiveness, and immune evasion (Simpson et al., 2005).
Expression in Various Cancer Types
- CT antigens are expressed variably in different human cancers, often more frequently in high-grade, late-stage cases. Their expression in cancer, including Cancer/testis antigen 2, is regulated by epigenetic events like DNA methylation and histone acetylation (Caballero & Chen, 2009).
Biomarker and Immunotherapy Application
- Cancer testis antigens, such as Cancer/testis antigen 2, serve as biomarkers and therapeutic agents in cancer immunotherapy. Their unique expression in tumors but not in normal tissues, except the testis and placenta, makes them suitable for tumor-specific immunotherapeutic approaches (Fratta et al., 2011).
properties
sequence |
ILSRDAAPLPRPG |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Cancer/testis antigen 2 (108-120) |
Origin of Product |
United States |
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